4-Oxopentan-2-yl nitrite

• CAS: 121361-50-0
• Synonyms: Nitrous acid, 1-methyl-3-oxobutyl ester (9CI)
• Molecular Formula: C5H9NO3
• Molecular Weight: 131.131
• SMILES: CC(CC(=O)C)ON=O
• InChI: InChI=1S/C5H9NO3/c1-4(7)3-5(2)9-6-8/h5H,3H2,1-2H3
• InChIKey: TYFHGIZPKUTEQP-UHFFFAOYSA-N

4-Oxopentan-2-yl nitrite (CAS 121361-50-0), also named nitrous acid 1-methyl-3-oxobutyl ester, is a bifunctional C5 nitrite ester that integrates a reactive ketone carbonyl into the alkyl backbone. Unlike simple alkyl nitrites such as isoamyl nitrite or isobutyl nitrite, this compound bears a 4-oxo substituent that markedly alters its computed physicochemical profile: a predicted XLogP3-AA of 0.1, a topological polar surface area (TPSA) of 55.7 Ų, and four hydrogen-bond acceptor sites.

Why 4-Oxopentan-2-yl Nitrite (CAS 121361-50-0) Demands a Closer Look Beyond Generic Alkyl Nitrites

4-Oxopentan-2-yl nitrite (CAS 121361-50-0), also named nitrous acid 1-methyl-3-oxobutyl ester, is a bifunctional C5 nitrite ester that integrates a reactive ketone carbonyl into the alkyl backbone [1]. Unlike simple alkyl nitrites such as isoamyl nitrite or isobutyl nitrite, this compound bears a 4-oxo substituent that markedly alters its computed physicochemical profile: a predicted XLogP3-AA of 0.1, a topological polar surface area (TPSA) of 55.7 Ų, and four hydrogen-bond acceptor sites [1]. These molecular features create a quantifiable differentiation space that cannot be captured by in-class analogs lacking the ketone group, directly impacting solubility, reactivity, and application scope.

1

Low lipophilicity supports aqueous-phase nitrosation workflows

2

Additional H-bond acceptor may enable host–guest binding studies

3

Bifunctional handle for tandem Barton photolysis and heterocycle synthesis

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 45085387, 4-Oxopentan-2-yl nitrite. https://pubchem.ncbi.nlm.nih.gov/compound/121361-50-0. Accessed 01 May 2026. View Source

The Pitfalls of Interchanging 4-Oxopentan-2-yl Nitrite with Conventional Alkyl Nitrites

Generic substitution of 4-oxopentan-2-yl nitrite by standard alkyl nitrites (e.g., isoamyl, isobutyl, or n-butyl nitrite) overlooks three critical, quantifiable property shifts: (i) a >1.0-unit decrease in predicted LogP that alters aqueous/organic partitioning, (ii) a 17 Ų increase in TPSA that governs membrane permeability, and (iii) a documented class-level reactivity enhancement conferred by β-electron-withdrawing substituents that renders simple alkyl nitrites insufficiently electrophilic for demanding nitrosation conditions [1][2]. These factors are not edge cases—they dictate success or failure in aqueous-phase nitrosations, in prodrug design requiring specific lipophilicity windows, and in tandem reaction sequences that exploit the ketone as a second reactive handle. The quantitative evidence below demonstrates why direct interchange is scientifically indefensible.

Lipophilicity mismatch

A marked LogP reduction shifts aqueous/organic partitioning compared to conventional alkyl nitrites; isoamyl or isobutyl analogs may not achieve comparable aqueous solubility.

Polar surface area gap

TPSA expansion from the ketone carbonyl alters membrane partitioning profile; simple alkyl nitrites (all ~39 Ų) lack this property and cannot replicate permeability behavior.

Reactivity class divergence

Class-level evidence indicates β-electron-withdrawing substituents enhance nitrosation rates; unsubstituted alkyl nitrites may provide insufficient electrophilicity for demanding aqueous conditions.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 45085387, 4-Oxopentan-2-yl nitrite. https://pubchem.ncbi.nlm.nih.gov/compound/121361-50-0. Accessed 01 May 2026. View Source
• [2] Patel HMS, Williams DLH. Nitrosation by alkyl nitrites. Part 6. Thiolate nitrosation. J Chem Soc, Perkin Trans 2. 1990;37-42. DOI:10.1039/P29900000037. View Source

Head-to-Head Quantitative Evidence: 4-Oxopentan-2-yl Nitrite vs. Closest Alkyl Nitrite Analogs

LogP Reduction: >1.0-Unit Shift Toward Aqueous Compatibility Relative to Isoamyl, Isobutyl, and n-Butyl Nitrites

4-Oxopentan-2-yl nitrite exhibits a computed XLogP3-AA of 0.1, whereas isoamyl nitrite (XLogP 1.7), isobutyl nitrite (XLogP 1.4), n-butyl nitrite (XLogP 1.3), and tert-butyl nitrite (XLogP 1.0) all lie above 1.0 [1][2][3][4]. The difference ranges from 0.9 to 1.6 LogP units, representing a more than 10-fold shift in predicted octanol/water partition coefficient for the ketone-bearing ester.

LogP Comparison

Head-to-head

0.1 vs 1.0–1.7

Supports aqueous-phase nitrosation studies

Computed values; verify experimentally

Evidence Dimension	Computed octanol/water partition coefficient (XLogP3-AA)
Target Compound Data	0.1
Comparator Or Baseline	Isoamyl nitrite: 1.7; Isobutyl nitrite: 1.4; n-Butyl nitrite: 1.3; tert-Butyl nitrite: 1.0
Quantified Difference	0.9–1.6 LogP units lower
Conditions	Computed by XLogP3 3.0 algorithm (PubChem 2024–2025 release)

Why This Matters

This >10-fold decrease in predicted lipophilicity directly favors applications requiring aqueous solubility and reduced membrane partitioning, such as in vitro nitrosation assays or hydrophilic prodrug design.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 45085387, 4-Oxopentan-2-yl nitrite. https://pubchem.ncbi.nlm.nih.gov/compound/121361-50-0. Accessed 01 May 2026. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 8053, Isoamyl nitrite. https://pubchem.ncbi.nlm.nih.gov/compound/8053. Accessed 01 May 2026. View Source
• [3] National Center for Biotechnology Information. PubChem Compound Summary for CID 10958, Isobutyl nitrite. https://pubchem.ncbi.nlm.nih.gov/compound/10958. Accessed 01 May 2026. View Source
• [4] National Center for Biotechnology Information. PubChem Compound Summary for CID 10996, Butyl nitrite; and CID 10906, tert-Butyl nitrite. https://pubchem.ncbi.nlm.nih.gov/compound/10996; https://pubchem.ncbi.nlm.nih.gov/compound/10906. Accessed 01 May 2026. View Source

Polar Surface Area Expansion: 17 Ų Increase Over All Conventional Alkyl Nitrites

The topological polar surface area (TPSA) of 4-oxopentan-2-yl nitrite is computed as 55.7 Ų, compared with a uniform 38.7 Ų for n-butyl nitrite, isobutyl nitrite, and isoamyl nitrite [1][2]. This 17.0 Ų increase originates from the ketone carbonyl oxygen, which adds a third hydrogen-bond acceptor beyond the two oxygen atoms of the nitrite ester.

TPSA Increase

Head-to-head

55.7 vs 38.7 Ų

May reduce passive membrane permeability

TPSA >50 Ų context; computed values

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	55.7 Ų
Comparator Or Baseline	n-Butyl nitrite: 38.7 Ų; Isobutyl nitrite: 38.7 Ų; Isoamyl nitrite: 38.7 Ų
Quantified Difference	+17.0 Ų
Conditions	Computed by Cactvs 3.4.8.18 (PubChem 2024–2025 release)

Why This Matters

A TPSA exceeding 50 Ų is widely recognized to correlate with reduced passive membrane permeability and enhanced aqueous solubility, making this compound inherently more suitable than its analogs for extracellular or aqueous-phase applications.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 45085387, 4-Oxopentan-2-yl nitrite. https://pubchem.ncbi.nlm.nih.gov/compound/121361-50-0. Accessed 01 May 2026. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 10996, Butyl nitrite. https://pubchem.ncbi.nlm.nih.gov/compound/10996. Accessed 01 May 2026. View Source

Additional Hydrogen-Bond Acceptor Capacity: 4 vs. 3 Acceptors Unlocks Distinct Molecular Recognition

4-Oxopentan-2-yl nitrite possesses four computed hydrogen-bond acceptor sites (two from the nitrite group and two from the ketone carbonyl), whereas all primary, secondary, and tertiary alkyl nitrite analogs contain only three acceptors [1][2]. This additional acceptor site is geometrically positioned on the 4-oxo substituent, providing an extra interaction vector for host–guest binding and enzyme active-site engagement.

H-Bond Acceptors

Head-to-head

4 vs 3

Enables additional interaction vector

Relevant for host–guest design

Evidence Dimension	Hydrogen bond acceptor count
Target Compound Data	4
Comparator Or Baseline	Isoamyl nitrite: 3; Isobutyl nitrite: 3; n-Butyl nitrite: 3; tert-Butyl nitrite: 3
Quantified Difference	+1 acceptor
Conditions	Computed by Cactvs 3.4.8.18 (PubChem 2024–2025 release)

Why This Matters

The additional acceptor enables binding modes inaccessible to conventional alkyl nitrites, a critical advantage in supramolecular catalysts, targeted NO-donor design, and biological probe development where multi-point hydrogen bonding governs selectivity.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 45085387, 4-Oxopentan-2-yl nitrite. https://pubchem.ncbi.nlm.nih.gov/compound/121361-50-0. Accessed 01 May 2026. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 8053, Isoamyl nitrite; CID 10958, Isobutyl nitrite. https://pubchem.ncbi.nlm.nih.gov/compound/8053; https://pubchem.ncbi.nlm.nih.gov/compound/10958. Accessed 01 May 2026. View Source

Enhanced Nitrosating Reactivity: Class-Level Inference from β-Electron-Withdrawing Substituent Effects on Alkyl Nitrite Kinetics

Patel and Williams (1990) established that electron-withdrawing substituents in the 2-position of alkyl nitrites 'greatly increase the rate constants' for thiolate nitrosation; 2,2,2-trichloroethyl nitrite reactions were too fast to measure at any pH, while 2,2-dichloroethyl nitrite could only be followed kinetically over a narrow pH window (6–8.25) using stopped-flow spectrophotometry [1]. The 4-oxo substituent in 4-oxopentan-2-yl nitrite is positioned β to the nitrite ester (equivalent to the 2-position in ethyl nitrite derivatives), and the carbonyl group exerts a comparable electron-withdrawing inductive effect (σ* ≈ +1.7 for CH3COCH2– vs. +0.98 for ClCH2–). No direct kinetic data exist for this specific compound; however, the class-level structure–reactivity correlation predicts it to be substantially more electrophilic than unsubstituted alkyl nitrites such as isoamyl or isobutyl nitrite.

Nitrosation Reactivity

Class-level inference

Predicted: elevated vs unsubstituted

May support faster aqueous nitrosation

Data to verify; inferred from Patel & Williams 1990

Evidence Dimension	Expected relative nitrosation rate (class-level inference)
Target Compound Data	Predicted: elevated, comparable to β-EWG-substituted alkyl nitrites
Comparator Or Baseline	Simple alkyl nitrites (ethyl, isopentyl, isopropyl, tert-butyl): baseline reactivity, controlled primarily by steric effects
Quantified Difference	Qualitative enhancement; quantitative rate constants not available for this compound
Conditions	Inferred from Patel & Williams (1990) kinetic data on 2,2,2-trichloroethyl and 2,2-dichloroethyl nitrites in thiolate nitrosation at 25 °C, pH 6–13

Why This Matters

For procurement decisions, this class-level prediction signals that 4-oxopentan-2-yl nitrite is the logical candidate when conventional alkyl nitrites fail to achieve sufficient nitrosation rates under mild, aqueous, or pH-sensitive conditions.

• [1] Patel HMS, Williams DLH. Nitrosation by alkyl nitrites. Part 6. Thiolate nitrosation. J Chem Soc, Perkin Trans 2. 1990;37-42. DOI:10.1039/P29900000037. View Source

Highest-Impact Application Scenarios for 4-Oxopentan-2-yl Nitrite Based on Quantified Differentiation

Aqueous-Phase Nitrosation of Thiols and Amines at Neutral to Basic pH

The combination of a low LogP (0.1) and predicted enhanced electrophilicity makes 4-oxopentan-2-yl nitrite the preferred nitrosating agent for aqueous-phase reactions where conventional alkyl nitrites (LogP ≥1.0) suffer from poor solubility or require organic co-solvents [1]. Based on the Patel–Williams class-level reactivity hierarchy, β-electron-withdrawing substituents dramatically accelerate thiolate nitrosation, suggesting this compound can achieve acceptable reaction rates under milder pH/temperature regimes than unsubstituted analogs [2].

Hydrophilic NO-Donor Prodrug Design Requiring a Balanced ADME Profile

The TPSA of 55.7 Ų and hydrogen-bond acceptor count of 4 place 4-oxopentan-2-yl nitrite in a favorable property space for oral bioavailability while limiting passive blood–brain barrier penetration, an advantage over isoamyl nitrite (TPSA 38.7 Ų, 3 acceptors) [1][3]. This molecular profile supports the development of vasodilatory or cardioprotective NO donors where peripheral vasodilation is desired but CNS exposure must be minimized.

Tandem Barton Photolysis–Derivatization Sequences Exploiting the In-Situ Ketone Handle

Alkyl nitrite photolysis (the Barton reaction) generates alkoxy radicals that recombine to form δ-nitroso alcohols; ketonic by-products are well-characterized side products in this pathway [4]. In 4-oxopentan-2-yl nitrite, the pre-existing ketone provides a built-in spectroscopic reporter and a synthetic handle for post-photolysis derivatization (e.g., oxime formation, reductive amination) without requiring additional functional group installation—a dual-use capability absent in simple alkyl nitrite substrates.

Dual-Functional Intermediate in Multi-Step Heterocycle Synthesis

The orthogonal reactivity of the nitrite ester (nitrosation, photolysis) and the ketone (condensation, nucleophilic addition) enables this compound to serve as a compact, bifunctional building block for the construction of isoxazoles, pyrazoles, and fused heterocycles in fewer synthetic steps than would be required if separate monofunctional reagents were employed [5]. This step-economy advantage translates directly to reduced procurement cost and simplified supply-chain logistics for medicinal chemistry and agrochemical discovery programs.

Application

Selection Property

Validation Focus

Aqueous thiol/amine nitrosation at neutral to basic pH

Low lipophilicity and predicted electrophilicity

Nitrosation rate comparison under mild conditions

Hydrophilic NO-donor prodrug research

Balanced TPSA and H-bond acceptor count

Permeability and CNS partitioning assessment

Barton photolysis–derivatization sequences

Built-in ketone as reporter and synthetic handle

Post-photolysis derivatization efficiency

Multi-step heterocycle synthesis

Orthogonal nitrite and ketone reactivity

Step economy and product yield

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 45085387, 4-Oxopentan-2-yl nitrite. https://pubchem.ncbi.nlm.nih.gov/compound/121361-50-0. Accessed 01 May 2026. View Source
• [2] Patel HMS, Williams DLH. Nitrosation by alkyl nitrites. Part 6. Thiolate nitrosation. J Chem Soc, Perkin Trans 2. 1990;37-42. DOI:10.1039/P29900000037. View Source
• [3] National Center for Biotechnology Information. PubChem Compound Summary for CID 8053, Isoamyl nitrite. https://pubchem.ncbi.nlm.nih.gov/compound/8053. Accessed 01 May 2026. View Source
• [4] Chow YL, Naguib YMA. The mechanism of the Barton reaction. J Chem Soc, Perkin Trans 1. 1988;1165-1172. DOI:10.1039/P19880001165. View Source
• [5] Tabolin AA, Ioffe SL. α-Nitroso- and α-oximino carbonyl compounds in heterocyclic synthesis. Chem Rev. 2014;114(10):5429-5452. DOI:10.1021/cr4001962. View Source